2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide
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Description
2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H14F3N5O3S2 and its molecular weight is 481.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Insecticidal Applications : Compounds synthesized from similar precursors have been evaluated for their insecticidal properties against specific pests like the cotton leafworm, Spodoptera littoralis. These compounds incorporate a thiadiazole moiety, which is key to their activity (Fadda et al., 2017).
Antimicrobial Activities : Some derivatives have been synthesized for their potential antimicrobial effects. The structural motif of cyanoacetamide, often used as a key intermediate, has facilitated the creation of compounds tested against various microbial strains, showing some promising results (Bondock et al., 2008).
Antitumor and Antioxidant Evaluation : The reaction of similar compounds has led to the creation of derivatives with evaluated antitumor and antioxidant activities. These studies have provided insights into the potential therapeutic applications of these compounds (Hamama et al., 2013).
Glutaminase Inhibitors : Analogs of thiadiazole-containing compounds have been synthesized and evaluated as inhibitors of glutaminase, an enzyme involved in cancer metabolism. This research has highlighted the potential of these compounds in cancer therapy (Shukla et al., 2012).
Properties
IUPAC Name |
2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(1,3,4-thiadiazol-2-yl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H14F3N5O3S2/c1-29-14-4-3-10(5-15(14)30-2)13-6-12(19(20,21)22)11(7-23)17(25-13)31-8-16(28)26-18-27-24-9-32-18/h3-6,9H,8H2,1-2H3,(H,26,27,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWFWUISHIHUXJS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=NN=CS3)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14F3N5O3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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